Cas no 24216-15-7 (9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide)

9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide structure
24216-15-7 structure
Product Name:9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide
CAS No:24216-15-7
MF:C13H10N2O3S
MW:274.295101642609
CID:258593
PubChem ID:212351
Update Time:2025-04-19

9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthen-9-one,2,7-diamino-, 10,10-dioxide
    • 2,7-diamino-10,10-dioxothioxanthen-9-one
    • 4-18-00-07964 (Beilstein Handbook Reference)
    • 2,8-Diaminothiaxanthone-5-dioxide
    • SCHEMBL1503413
    • DTXSID80178913
    • Thioxanthen-9-one, 2,7-diamino-, 5,5-dioxide
    • 2,7-Diaminothioxanthen-9-one 5,5-dioxide
    • 24216-15-7
    • BRN 0022956
    • Inchi: 1S/C13H10N2O3S/c14-7-1-3-11-9(5-7)13(16)10-6-8(15)2-4-12(10)19(11,17)18/h1-6H,14-15H2
    • InChI Key: ZPBBGGSLVCAGMH-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC(=CC=2C(C2C=C(C=CC1=2)N)=O)N)(=O)=O

Computed Properties

  • Exact Mass: 274.0413
  • Monoisotopic Mass: 274.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 103.25
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